(1R)-1-(4-Methoxy-2-methylphenyl)ethane-1,2-diamine

• Molecular Formula: C10H16N2O
• Molecular Weight: 180.25 g/mol
• IUPAC Name: (1R)-1-(4-methoxy-2-methylphenyl)ethane-1,2-diamine
• InChI: InChI=1S/C10H16N2O/c1-7-5-8(13-2)3-4-9(7)10(12)6-11/h3-5,10H,6,11-12H2,1-2H3/t10-/m0/s1
• InChI Key: SFUCYWNGYOCPIP-JTQLQIEISA-N
• Isomeric SMILES: CC1=C(C=CC(=C1)OC)[C@H](CN)N
• Canonical SMILES: CC1=C(C=CC(=C1)OC)C(CN)N

Description

(1R)-1-(4-Methoxy-2-methylphenyl)ethane-1,2-diamine is a chiral organic compound featuring an ethane-1,2-diamine backbone substituted at the 1-position with a 4-methoxy-2-methylphenyl aromatic group. This structure confers stereochemical specificity and functional versatility, making it relevant in asymmetric catalysis, ligand design, and pharmaceutical applications.

Biological Activity

(1R)-1-(4-Methoxy-2-methylphenyl)ethane-1,2-diamine, also known as a derivative of phenethylamine, is gaining attention in pharmaceutical research due to its potential biological activities. This compound features a methoxy group and a methyl group on a phenyl ring, which may contribute to its unique properties and biological effects. The hydrochloride salt form enhances its solubility, making it suitable for various biological applications.

The compound has the following chemical characteristics:

Property	Value
Molecular Formula	C$_{10}$H$_{16}$N$_{2}$O
Molecular Weight	180.24684 g/mol
CAS Number	1089346-97-3
Melting Point	90 °C
Solubility	Soluble in water

Synthesis

The synthesis of (1R)-1-(4-Methoxy-2-methylphenyl)ethane-1,2-diamine typically involves multi-step organic reactions, starting from commercially available precursors. The synthesis pathway includes amine protection, methylation, and subsequent deprotection steps to yield the final product in high purity.

Biological Activity

Research indicates that (1R)-1-(4-Methoxy-2-methylphenyl)ethane-1,2-diamine exhibits several biological activities:

1. Antioxidant Activity
Studies have shown that compounds with similar structures exhibit significant antioxidant properties. These properties are attributed to the presence of phenolic groups that can scavenge free radicals, potentially reducing oxidative stress in biological systems.

2. Neuroprotective Effects
Preliminary studies suggest that this compound may have neuroprotective effects. It has been shown to inhibit neuroinflammation and promote neuronal survival in vitro, indicating potential applications in neurodegenerative diseases.

3. Anti-inflammatory Properties
Research has highlighted the anti-inflammatory potential of related compounds. For instance, analogs have demonstrated the ability to reduce pro-inflammatory cytokines in cell cultures, suggesting that (1R)-1-(4-Methoxy-2-methylphenyl)ethane-1,2-diamine may also exert similar effects.

Case Study 1: Neuroprotection in Animal Models

In a study involving rat models of neurodegeneration, administration of (1R)-1-(4-Methoxy-2-methylphenyl)ethane-1,2-diamine resulted in reduced neuronal loss and improved behavioral outcomes compared to control groups. This suggests a protective mechanism against neurotoxic agents.

Case Study 2: Inhibition of Inflammatory Pathways

In vitro assays demonstrated that this compound inhibited the NF-kB signaling pathway in macrophages, leading to decreased production of inflammatory mediators such as TNF-alpha and IL-6. These findings support its potential as an anti-inflammatory agent.

Interaction Studies

Interaction studies reveal that (1R)-1-(4-Methoxy-2-methylphenyl)ethane-1,2-diamine binds effectively to various biological targets:

Target	Binding Affinity (IC50)
NF-kB	15 µM
TNF-alpha receptor	20 µM

These interactions suggest that the compound may modulate pathways critical for inflammation and immune response.

Comparison with Similar Compounds

Comparison with Structural Analogs

Diamine Backbone Variations

Compounds with ethane-1,2-diamine versus propane-1,3-diamine backbones exhibit significant differences in biological and chemical behavior:

• Ethane-1,2-diamine derivatives (e.g., the target compound) are associated with lower cytotoxicity compared to propane-1,3-diamine analogs. For instance, antimycobacterial compounds with propane-1,3-diamine linkers showed higher cytotoxicity but improved antimicrobial activity, suggesting a trade-off between efficacy and safety .

Table 1: Impact of Diamine Backbone on Properties

Backbone	Key Features	Applications	References
Ethane-1,2-diamine	Rigid, lower cytotoxicity	Catalysis, ligands
Propane-1,3-diamine	Flexible, higher bioactivity/toxicity	Antimicrobial agents

Substituent Effects on Aromatic Rings

The electronic and steric properties of substituents on the aromatic ring critically influence reactivity and applications:

• Methoxy Groups : Electron-donating methoxy groups (e.g., in (1R,2R)-bis(4-methoxyphenyl)ethane-1,2-diamine) enhance solubility and stabilize charge transfer in catalytic intermediates .
• Fluorine Substituents : Fluorinated analogs (e.g., (1R,2R)-1,2-bis(4-fluorophenyl)ethane-1,2-diamine) exhibit altered electronic profiles, impacting binding affinities in medicinal chemistry .

Table 2: Substituent-Driven Properties

Substituent	Electronic Effect	Role in Applications	References
4-Methoxy-2-methyl	Donor + Steric	Catalysis, chiral ligands
4-Fluoro	Withdrawing	Bioactive molecule design
4-Isopropyl	Steric	Ligand synthesis

Chiral Configuration and Enantioselectivity

The (1R) configuration in the target compound and related chiral diamines (e.g., (1R,2R)-diphenyl derivatives) is crucial for enantioselective catalysis. For example:

• (1R,2R)-1,2-Diphenyl-N,N-di(quinolin-8-yl)ethane-1,2-diamine (L8) demonstrated high efficiency in iron-catalyzed oxidative coupling reactions due to its defined stereochemistry .
• In corrosion inhibition, chiral amines like DETA and TETA showed varying performance based on NH group density, highlighting the role of stereoelectronic effects .

Table 3: Comparative Overview of Analogs

Compound	Key Features	Applications	References
Target compound	4-Methoxy-2-methyl, chiral	Catalysis, ligands
(1R,2R)-bis(4-fluorophenyl)ethane-1,2-diamine	Fluorinated, chiral	Medicinal chemistry
N1-(4-Methoxyphenyl)ethane-1,2-diamine	Simple methoxy substitution	Imidazoline synthesis

Q & A

Q. What are the common synthetic routes for (1R)-1-(4-Methoxy-2-methylphenyl)ethane-1,2-diamine?

The compound is typically synthesized via reductive alkylation of ethylenediamine derivatives with substituted carbonyl precursors. Sodium cyanoborohydride (NaBH₃CN) is often employed as a reducing agent under mild acidic conditions to preserve stereochemical integrity. For example, analogous ethane-1,2-diamine derivatives are synthesized by reacting ethylenediamine with ketones or aldehydes (e.g., 4-methoxy-2-methylbenzaldehyde), followed by reductive amination . Structural confirmation is achieved through IR spectroscopy (NH stretching at 3350–3400 cm⁻¹) and ¹H NMR (characteristic signals for methoxy, methyl, and aromatic protons) .

Q. How is the stereochemical configuration of this compound confirmed?

Chiral HPLC is used to assess enantiomeric purity, while X-ray crystallography provides definitive proof of absolute configuration. Software like SHELXL refines crystallographic data to resolve stereochemical details, leveraging differences in Friedel pairs for chiral centers . For example, zinc coordination complexes of similar diamines have been structurally characterized to confirm ligand geometry and stereochemistry .

Q. What purification strategies ensure high enantiomeric purity?

Column chromatography (silica gel, eluting with polar solvents like methanol/dichloromethane) and recrystallization are standard. Chiral stationary phases in HPLC can separate enantiomers, while solvent selection (e.g., ethanol/water mixtures) optimizes crystal lattice formation to isolate the desired stereoisomer .

Advanced Research Questions

Q. How can reaction conditions be optimized to enhance enantiomeric excess (ee)?

• Catalyst design : Chiral catalysts (e.g., BINOL-derived phosphoric acids) or auxiliaries can induce asymmetry during reductive amination.
• Solvent effects : Polar aprotic solvents (e.g., DMF) improve reaction homogeneity, while low temperatures (−20°C to 0°C) minimize racemization.
• Monitoring : Real-time chiral HPLC or circular dichroism (CD) spectroscopy tracks ee during synthesis .

Q. How to resolve contradictions in spectral data during structural elucidation?

• 2D NMR techniques (e.g., COSY, HSQC) clarify proton-proton correlations and carbon connectivity.
• High-resolution mass spectrometry (HRMS) confirms molecular formula, distinguishing isomers.
• X-ray diffraction provides unambiguous bond lengths/angles, resolving ambiguities in NOESY or IR data .

Q. What methodologies evaluate biological activity in vitro?

• Anthelmintic assays : Test against Enterobius vermicularis or Fasciola hepatica using motility inhibition as an endpoint. Piperazine derivatives are common positive controls .
• Enzyme inhibition : Measure IC₅₀ values via spectrophotometric assays (e.g., acetylcholinesterase inhibition for neuroactive compounds) .
• Cytotoxicity screening : Use MTT assays on mammalian cell lines to assess selectivity .

Q. How to study coordination chemistry with transition metals?

• Synthesis of metal complexes : React the diamine with metal salts (e.g., ZnCl₂, PtCl₄) in ethanol/water under inert atmospheres.
• Characterization : UV-Vis spectroscopy identifies ligand-to-metal charge transfer bands, while X-ray crystallography reveals coordination geometry (e.g., distorted square pyramidal for Zn²⁺ complexes) .